N-(5-amino-2-methoxyphenyl)-4-chloro-2-fluorobenzamide
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Description
N-(5-amino-2-methoxyphenyl)-4-chloro-2-fluorobenzamide is a useful research compound. Its molecular formula is C14H12ClFN2O2 and its molecular weight is 294.71. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis and Imaging Applications
Compounds with structural similarities have been developed for imaging purposes, particularly in the study of serotonin receptors using positron emission tomography (PET) and single-photon emission computed tomography (SPECT). For example, radioiodinated and radiobrominated derivatives of benzamides have shown high affinity and selectivity for 5HT2-receptors, with applications in gamma-emission tomography and PET to study serotonergic neurotransmission (Mertens et al., 1994; Terrière et al., 1997).
Neuropharmacological Studies
Studies have utilized similar compounds as ligands to investigate the neuropharmacology of serotonin receptors. These studies have contributed to our understanding of serotonergic neurotransmission and its implications for neurological and psychiatric disorders. The development of [18F]p-MPPF, a 5-HT1A antagonist, exemplifies the application of these compounds in studying the serotonergic system in both animal models and humans (Plenevaux et al., 2000).
Molecular Structure and Interaction Studies
Research has also focused on understanding the molecular structure and intermolecular interactions of benzamide derivatives. For instance, the molecular structure of N-3-hydroxyphenyl-4-methoxybenzamide was elucidated using X-ray diffraction and DFT calculations, providing insights into the influence of dimerization and crystal packing on molecular geometry (Karabulut et al., 2014).
Antioxidant and Antiviral Properties
Further research has identified potential antioxidant and antiviral activities in benzamide derivatives. A series of N-phenylbenzamide derivatives demonstrated promising anti-EV 71 activities in vitro, suggesting their potential as lead compounds for developing anti-EV 71 drugs (Ji et al., 2013). Additionally, a study on N-arylbenzamides revealed their improved antioxidative properties compared to the reference molecule BHT, highlighting the role of amino or amino-protonated moieties in enhancing antioxidant capacity (Perin et al., 2018).
Properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-4-chloro-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClFN2O2/c1-20-13-5-3-9(17)7-12(13)18-14(19)10-4-2-8(15)6-11(10)16/h2-7H,17H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQGWPHXFGNIVBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)NC(=O)C2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.